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Compound of Interest

Compound Name: 2,2'-Oxybisbutan-1-ol

Cat. No.: B15178004

This guide provides a detailed overview of the core physicochemical properties of 2,2'-
Oxybisbutan-1-ol, a chemical compound of interest to researchers and professionals in drug
development and chemical sciences.

Quantitative Data Summary

The fundamental molecular characteristics of 2,2'-Oxybisbutan-1-ol are summarized in the
table below. This data is essential for a variety of experimental and theoretical applications,
including reaction stoichiometry, analytical characterization, and computational modeling.

Property Value
Molecular Formula C8H1803
Molecular Weight 162.23 g/mol

The molecular formula, C8H1803, and a molecular weight of 162.23 g/mol are defining
characteristics of this compound[1][2][3].

Logical Relationship of Molecular Properties

The following diagram illustrates the direct relationship between the compound's name and its
fundamental molecular properties.
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Figure 1. Relationship between Compound and Properties.

Disclaimer: The experimental protocols for determining molecular weight and formula are
standard analytical procedures (e.g., mass spectrometry, elemental analysis) and are not
detailed here as they are considered fundamental laboratory techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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